Cas no 823-39-2 (2-Amino-3,4-dimethylpyridine)

2-Amino-3,4-dimethylpyridine structure

Product Name:2-Amino-3,4-dimethylpyridine

CAS No:823-39-2

MF:C₇H₁₀N₂

MW:122.167701244354

MDL:MFCD02247162

CID:1027106

PubChem ID:11007884

Update Time:2024-10-27

2-Amino-3,4-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

- 2-Amino-3,4-dimethylpyridine
- 3,4-Dimethylpyridin-2-amine
- 3,4-Dimethyl-2-pyridinamine
- (3,4-dimethyl-pyridin-2-yl)-amine
- CS-0061162
- 2-Pyridinamine, 3,4-dimethyl-
- dimethyl amino pyridine
- SB75618
- SY047178
- J-507765
- MFCD02247162
- 3,4-Dimethyl-pyridin-2-ylamine
- GJHFAHVMZHRUFR-UHFFFAOYSA-N
- Di-methyl-amino-pyridine
- AKOS013446874
- BCP9000084
- A856058
- AB11611
- SCHEMBL34938
- SCHEMBL8567554
- CHEMBL61939
- FT-0741782
- DS-14394
- 823-39-2
- DTXSID90451562
- DIMETHYL AMINOPYRIDINE
- BDBM50091809
- dimethyl-aminopyridine
- EN300-94993
- dimethyl-amino-pyridine
- 3,4-Dimethyl-2-pyridinamine (ACI)
- 3,4-Lutidine, 2-amino- (7CI, 8CI)
- DB-075832
- MDL： MFCD02247162
- Inchi： 1S/C7H10N2/c1-5-3-4-9-7(8)6(5)2/h3-4H,1-2H3,(H2,8,9)
- InChI Key： GJHFAHVMZHRUFR-UHFFFAOYSA-N
- SMILES： N1C=CC(C)=C(C)C=1N

Computed Properties

Exact Mass: 122.084398327g/mol
Monoisotopic Mass: 122.084398327g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 92.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 38.9Å²

Experimental Properties

Density: 1.039
Melting Point: 81-82 ºC
Boiling Point: 251 ºC
Flash Point: 129 ºC
Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Amino-3,4-dimethylpyridine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Amino-3,4-dimethylpyridine Pricemore >>

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Fluorochem	208701-1g	2-Amino-3,4-dimethylpyridine	823-39-2	95%	1g	￡154.00	2022-03-01
Chemenu	CM119258-1g	2-Amino-3,4-dimethylpyridine	823-39-2	97%	1g	$234	2021-08-06
Chemenu	CM119258-5g	2-Amino-3,4-dimethylpyridine	823-39-2	97%	5g	$823	2021-08-06
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Apollo Scientific	OR902657-250mg	2-Amino-3,4-dimethylpyridine	823-39-2	98+%	250mg	£30.00	2025-02-20
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2-Amino-3,4-dimethylpyridine Production Method

Production Method 1

583-58-4

823-39-2

57963-11-8

Reaction Conditions

1.1 Reagents: Sodium amide Solvents: Toluene ; 24 h, 180 °C
1.2 Reagents: Water ; rt

Reference

Synthesis of two potential heterocyclic amine food mutagens

Tanga, Mary J.; et al, Journal of Heterocyclic Chemistry, 2008, 45(3), 661-665

Production Method 2

613-93-4

823-39-2

57963-11-8

Reaction Conditions

1.1 Reagents: Thionyl chloride ; 2 h, reflux
2.1 Solvents: Trichloroethylene ; 12 h, reflux
2.2 Reagents: Sodium hydroxide Solvents: Water ; 1 h, reflux
3.1 Reagents: Sodium amide Solvents: Toluene ; 24 h, 180 °C
3.2 Reagents: Water ; rt

Reference

Synthesis of two potential heterocyclic amine food mutagens

Tanga, Mary J.; et al, Journal of Heterocyclic Chemistry, 2008, 45(3), 661-665

Production Method 3

57261-60-6

823-39-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Hydrogen peroxide Solvents: Acetone , Water ; 15 min, rt; 2 - 3 h, 30 - 70 °C
1.2 Reagents: Sodium hydroxide , Bromine Solvents: Water ; 0 °C; 0 °C → 75 °C; 0.5 - 1.5 h, 75 °C

Reference

Synthesis of 2-pyridinamines and their alkyl derivatives from 2-cyanopyridines

Dai, Liyan; et al, Huagong Xuebao (Chinese Edition), 2007, 58(3), 670-672

Production Method 4

583-58-4

823-39-2

Reaction Conditions

1.1 Reagents: Sodium amide

Reference

Metal-chelating 1,3-bis(2-pyridylimino)isoindolines

Siegl, Walter O., Journal of Heterocyclic Chemistry, 1981, 18(8), 1613-18

Production Method 5

21737-87-1

1796-86-7

823-39-2

57963-11-8

Reaction Conditions

1.1 Solvents: Trichloroethylene ; 12 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ; 1 h, reflux
2.1 Reagents: Sodium amide Solvents: Toluene ; 24 h, 180 °C
2.2 Reagents: Water ; rt

Reference

Synthesis of two potential heterocyclic amine food mutagens

Tanga, Mary J.; et al, Journal of Heterocyclic Chemistry, 2008, 45(3), 661-665